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Compound of Interest

Pyrimidine-5-boronic acid pinacol
Compound Name:
ester

Cat. No.: B130267

An In-depth Technical Guide to the Storage and Handling of Pyrimidine-5-boronic acid
pinacol ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrimidine-5-boronic acid pinacol ester is a valuable reagent in organic synthesis,
particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, for the formation
of carbon-carbon bonds.[1] Its utility in the synthesis of complex molecules, including indole
derivatives as selective Pim kinase inhibitors and inhibitors of TGF-31 and activin A signaling,
underscores its importance in medicinal chemistry and drug development.[2] However, as a
boronic acid derivative, its stability and reactivity necessitate careful storage and handling to
ensure its integrity and to mitigate potential hazards. This guide provides a comprehensive
overview of the best practices for the storage and handling of pyrimidine-5-boronic acid
pinacol ester, including safety precautions, storage conditions, and handling procedures.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of pyrimidine-5-boronic acid
pinacol ester is fundamental to its safe handling and effective use.
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Property Value

Molecular Formula C10H15BN202
Molecular Weight 206.05 g/mol [1][3]
Appearance White to off-white solid[1]
Melting Point 60-66°C[3]

Boiling Point 308.9°C at 760 mmHg|[3]
Density 1.07 g/cm3[3]

CAS Number 321724-19-0[1][3]

Safety and Hazard Information

Pyrimidine-5-boronic acid pinacol ester is classified with specific hazard statements that
require attention. All personnel handling this compound should be thoroughly familiar with its
Safety Data Sheet (SDS).

Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the product's SDS.[3][6] Key precautions include avoiding breathing dust, washing hands
thoroughly after handling, and wearing appropriate personal protective equipment (PPE).[3][6]

Storage and Stability

Proper storage is critical to maintaining the quality and reactivity of pyrimidine-5-boronic acid
pinacol ester.
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Recommended Storage Conditions

The recommended storage conditions for pyrimidine-5-boronic acid pinacol ester vary
depending on its form (solid or in solution).

Form Storage Temperature Shelf Life
Powder -20°C 3 years[1]
Powder 4°C (Refrigerator) 2 years[1][4]
In Solvent -80°C 6 months[1]
In Solvent -20°C 1 month[1]

Key Storage Considerations:

o Moisture Sensitivity: Boronic acids and their esters are susceptible to hydrolysis. The
container should be tightly closed and stored in a dry, well-ventilated place.[3]

 Inert Atmosphere: While not always explicitly stated for this specific compound in the search
results, it is general best practice for boronic esters to be stored under an inert atmosphere
(e.g., argon or nitrogen) to prevent degradation.

 Light Sensitivity: Although not specified, protection from light is a general good practice for
storing chemical reagents.

Handling Procedures

Adherence to proper handling procedures is essential for user safety and for preserving the
integrity of the compound.

Personal Protective Equipment (PPE)

When handling pyrimidine-5-boronic acid pinacol ester, the following PPE should be worn:

[3][6]

o Eye Protection: Safety glasses with side-shields or goggles.
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» Hand Protection: Compatible chemical-resistant gloves. Gloves must be inspected prior to
use.[7]

o Skin and Body Protection: A laboratory coat and other protective clothing as needed to
prevent skin contact.

o Respiratory Protection: Use only in a well-ventilated area.[3][6] If dust is generated, a
NIOSH-approved respirator may be necessary.

General Handling Workflow

The following diagram illustrates a general workflow for handling pyrimidine-5-boronic acid
pinacol ester in a laboratory setting.
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Don Appropriate PPE

:

Work in a Ventilated Area
(e.g., Fume Hood)

:

Allow Container to
Equilibrate to Room Temperature

:

Weigh the Required Amount
(Minimize exposure to air)

:

Dissolve in an Anhydrous Solvent
(if required for reaction)

:

Tightly Seal Container
and Return to Storage

:

Clean Work Area and
Dispose of Waste Properly

Figure 1: General Handling Workflow
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Figure 1: General Handling Workflow

Experimental Protocols

While specific, detailed experimental protocols for the use of pyrimidine-5-boronic acid
pinacol ester were not found in the initial search, general best practices for handling air- and

moisture-sensitive reagents should be followed.
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Dissolution in Solvents

When preparing solutions of pyrimidine-5-boronic acid pinacol ester, it is crucial to use
anhydrous solvents to prevent hydrolysis. Common solvents for Suzuki-Miyaura reactions
include dimethylformamide (DMF), dioxane, and tetrahydrofuran (THF). Solubility in DMSO has
been noted as 100 mg/mL, though ultrasonic assistance may be needed.[1] It is also
highlighted that hygroscopic DMSO can significantly impact solubility.[1]

Troubleshooting and Stability Considerations

The primary degradation pathway for boronic acid pinacol esters is hydrolysis. The following
decision tree can help in troubleshooting potential issues related to compound stability.
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Poor Reaction Yield or
Inconsistent Results?

otential Degradation

Check Storage Conditions

Was the container Was the compound
tightly sealed? stored at the correct temperature?

Check Handling Procedure

Was an anhydrous Was the reaction performed
solvent used? under an inert atmosphere?

Consider Hydrolysis
of the Boronic Ester

Use Fresh Reagent

Figure 2: Stability Troubleshooting
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Figure 2: Stability Troubleshooting

First Aid Measures
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In case of exposure, the following first aid measures should be taken:[3][6]

e Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If you feel unwell, call a POISON CENTER or doctor/physician.[3][6]

» Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[3][6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[3][6]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention
if symptoms occur.[6]

Disposal Considerations

Dispose of contents/container to an approved waste disposal plant in accordance with local,
regional, national, and international regulations.[3][6] Avoid release to the environment.[7]

Conclusion

The effective and safe use of pyrimidine-5-boronic acid pinacol ester in research and
development is contingent upon a thorough understanding of its properties and adherence to
strict storage and handling protocols. By following the guidelines outlined in this document,
researchers can ensure the integrity of the reagent, obtain reliable and reproducible results,
and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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